Cas no 2090166-23-5 (5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine)

• Product Name: 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine
• CAS No: 2090166-23-5
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6054242
• PubChem ID: 83694881
• Update Time: 2025-11-01

5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine
• 2090166-23-5
• EN300-1846325

• Inchi： 1S/C8H9N3O/c1-5-2-3-7(12-5)8-6(9)4-10-11-8/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： SWJRASIVRUBCOQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=C(C=NN1)N

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine

Professional Introduction to 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine (CAS No. 2090166-23-5)

5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2090166-23-5, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a 5-methylfuran-2-yl substituent, which is linked to a pyrazole ring system. This configuration imparts specific chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The pyrazole moiety is a heterocyclic aromatic compound that plays a crucial role in medicinal chemistry. Its nitrogen-rich structure allows for diverse interactions with biological targets, including enzymes and receptors. In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties, particularly in the development of antiviral, anti-inflammatory, and anticancer agents. The presence of the 5-methylfuran-2-yl group in 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine enhances its potential as a pharmacophore by contributing to the compound's solubility and bioavailability.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The pyrazole ring can be further functionalized to create a wide range of derivatives with tailored biological activities. For instance, researchers have explored the use of this compound as a precursor in the synthesis of more complex molecules designed to interact with specific biological pathways. The 5-methylfuran-2-yl group provides a handle for further chemical manipulation, allowing for the introduction of additional functional groups that can modulate the compound's pharmacokinetic and pharmacodynamic properties.

In the context of contemporary pharmaceutical research, 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine has been investigated for its potential role in addressing various therapeutic challenges. Recent studies have highlighted its activity against certain enzymatic targets associated with inflammatory diseases. The compound's ability to inhibit these enzymes suggests that it may serve as a lead compound for the development of novel anti-inflammatory therapies. Furthermore, its structural features make it amenable to optimization through structure-based drug design approaches, which can enhance its efficacy and selectivity.

The synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of the pyrazole core, followed by the introduction of the 5-methylfuran-2-yl substituent through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological profile of 5-(5-methylfuran-2-yl)-1H-pyrazol-4-amine has been examined in various in vitro and in vivo models. Preliminary findings indicate that the compound exhibits promising biological activity without significant toxicity at therapeutic doses. This makes it an attractive candidate for further development into a new drug entity. Researchers are particularly interested in exploring its potential as an antagonist or inhibitor targeting specific receptors or enzymes involved in disease pathogenesis. The compound's ability to modulate these biological pathways could lead to novel therapeutic strategies.

The regulatory landscape for pharmaceutical compounds like 5-(5-methylfuran-2-yl)-1H-pyrazol-4-am ine is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the quality and consistency of their products. Additionally, rigorous safety and efficacy testing is required before any new drug can be approved for human use. The journey from laboratory discovery to market approval is long and complex but essential for bringing safe and effective treatments to patients worldwide.

In conclusion, 5-(5-methylfuran -2 -yl)-1H-pyrazol -4 -amine (CAS No.2090166 -23 -5) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.